Cas no 6276-82-0 ((NE)-N-[2-(4-methylpyridin-1-ium-1-yl)-1-naphthalen-2-ylethylidene]hydroxylamine,bromide)

• Product name: (NE)-N-[2-(4-methylpyridin-1-ium-1-yl)-1-naphthalen-2-ylethylidene]hydroxylamine,bromide
• CAS No: 6276-82-0
• MF: C₁₈H₁₇BrN₂O
• MW: 357.244383573532
• CID: 957741
• PubChem ID: 24184580

(NE)-N-[2-(4-methylpyridin-1-ium-1-yl)-1-naphthalen-2-ylethylidene]hydroxylamine,bromide Chemical and Physical Properties

Names and Identifiers

• (NE)-N-[2-(4-methylpyridin-1-ium-1-yl)-1-naphthalen-2-ylethylidene]hydroxylamine,bromide
• NSC34904
• NSC-34904
• 6276-82-0
• 1-[(2E)-2-(Hydroxyimino)-2-(naphthalen-2-yl)ethyl]-4-methylpyridin-1-ium bromide
• DTXSID50712585

• Inchi： InChI=1S/C18H16N2O.BrH/c1-14-8-10-20(11-9-14)13-18(19-21)17-7-6-15-4-2-3-5-16(15)12-17;/h2-12H,13H2,1H3;1H/b19-18+;
• InChI Key： JAZDYOWYEWBYQF-LTRPLHCISA-N
• SMILES： CC1=CC=[N+](C=C1)CC(=NO)C2=CC3=CC=CC=C3C=C2.[Br-]

Computed Properties

• Exact Mass: 356.05200
• Monoisotopic Mass: 356.05243g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 360
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 36.5Ų

Experimental Properties

• PSA: 36.47000
• LogP: 0.31820